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A Comparative Guide to Disperse Red 167 in
Industrial Applications
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive benchmark of Disperse Red 167's performance in key

industrial applications, primarily focusing on textile dyeing. It offers an objective comparison

with viable alternatives, supported by experimental data, to assist in informed decision-making

for material science and development.

Executive Summary
Disperse Red 167, a monoazo dye, is a widely utilized colorant for synthetic fibers, particularly

polyester, due to its vibrant bluish-red shade and good overall fastness properties. It is favored

for high-temperature dyeing processes. However, its performance can be context-dependent,

and several alternatives offer competitive or superior properties in specific applications. This

guide delves into a detailed comparison of its performance metrics against other common red

disperse dyes.

Performance Benchmarking: Disperse Red 167 vs.
Alternatives

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1346997?utm_src=pdf-interest
https://www.benchchem.com/product/b1346997?utm_src=pdf-body
https://www.benchchem.com/product/b1346997?utm_src=pdf-body
https://www.benchchem.com/product/b1346997?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The selection of a disperse dye is critically dependent on its performance under specific

processing and end-use conditions. Key performance indicators include color fastness, dyeing

efficiency, and stability.

Color Fastness Properties
The ability of a dye to retain its color when exposed to various environmental factors is

paramount. The following table summarizes the fastness properties of Disperse Red 167 in

comparison to other commercially significant red disperse dyes. The ratings are based on

standardized ISO and AATCC test methods, where a higher number indicates better

performance.

Dye C.I. Name

Light
Fastness
(Xenon
Arc) (1-8
scale)

Wash
Fastness
(Color
Change)
(1-5
scale)

Sublimati
on
Fastness
(Staining)
(1-5
scale)

Rubbing
Fastness
(Dry) (1-5
scale)

Rubbing
Fastness
(Wet) (1-5
scale)

Disperse

Red 167
11338 6-7[1] 4-5[1] 4-5[1] 4-5[1] 4[1]

Disperse

Red 60
60756 6-7[2] 4-5[2] 2-3[2] - -

Disperse

Red 73
- - - - - -

Disperse

Red 177
- - - - - -

Disperse

Red 354
- - - - - -

Note: A dash (-) indicates that specific comparative data was not readily available in the public

domain.
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Disperse Red 167 is primarily used for high-temperature and high-pressure dyeing of

polyester.[3] Its dyeing properties are suitable for thermosol and printing applications as well.[1]

However, it exhibits poor leveling properties in light shades and is not recommended for carrier

dyeing methods.[3] The optimal pH for dyeing is between 4 and 5.[3][4]

One of the challenges with Disperse Red 167 is its potential for poor reproducibility and lower

dyeing rates compared to some alternatives.[5] This has led to the development of dye

mixtures to replace it, aiming for improved deep dyeing properties and fastness.[5]

Experimental Protocols
The data presented in this guide is based on standardized testing methodologies to ensure

consistency and comparability.

Fastness Testing
Light Fastness (ISO 105-B02 / AATCC Test Method 16.3): This test evaluates the resistance

of the dye to fading upon exposure to an artificial light source, typically a xenon arc lamp,

which simulates natural sunlight. The change in color is assessed using the Blue Wool scale

(1-8).[1][6]

Washing Fastness (ISO 105-C06 / AATCC Test Method 61): This method assesses the color

loss and staining of adjacent undyed fabrics when the dyed material is subjected to a

simulated washing process. The assessment is done using the Grey Scale for color change

and staining (1-5).[1][6]

Sublimation Fastness (ISO 105-P01 / AATCC Test Method 117): This test determines the

tendency of the dye to transfer to an adjacent undyed fabric when subjected to heat. The

degree of staining is evaluated using the Grey Scale (1-5).[1][6]

Rubbing Fastness (ISO 105-X12 / AATCC Test Method 8): This test measures the amount of

color transferred from the dyed fabric to a dry or wet rubbing cloth. The staining on the

rubbing cloth is assessed using the Grey Scale (1-5).[1]

Dispersion Stability Testing
The stability of the dye dispersion is crucial for achieving even and defect-free dyeing.
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Filter Paper Method: A dye solution is prepared and filtered through a standard filter paper.

The presence of color spots on the paper after heating the solution to high temperatures

(e.g., 130°C) indicates poor dispersion stability.[7]

Visualizing the Process: Dyeing and Evaluation
Workflow
The following diagrams illustrate the typical workflow for dyeing with disperse dyes and the

subsequent performance evaluation.

Preparation

Dyeing Process Post-Treatment

Dye Bath Preparation
(Dye, Dispersing Agent, pH Adjustment)

High-Temperature Dyeing
(e.g., 130°C for Polyester)

Fabric Scouring
& Pre-treatment

Rinsing Reduction Clearing
(Removes surface dye) Final Wash & Dry

Click to download full resolution via product page

A typical workflow for dyeing polyester with disperse dyes.

Fastness Testing Performance Analysis

Dyed Fabric Sample

Light Fastness
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Wash Fastness
(ISO 105-C06)

Sublimation Fastness
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Workflow for evaluating the performance of a dyed fabric.
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Alternatives to Disperse Red 167
Given the performance characteristics of Disperse Red 167, several other red disperse dyes

are often considered for similar applications.

Disperse Red 60: An anthraquinone dye, it offers good light and wash fastness but has

significantly lower sublimation fastness compared to Disperse Red 167.[2] This makes it

less suitable for applications requiring high heat treatments after dyeing.

Disperse Red 82, 86, and 343: These are other alternatives that offer a range of fastness

properties. For instance, Disperse Red 86 shows very high light fastness.[2]

Dye Mixtures: As mentioned earlier, mixtures of other disperse dyes, such as combinations

of C.I. Disperse Red 145, C.I. Disperse Red 50, and C.I. Disperse Red 153, have been

developed to overcome the limitations of Disperse Red 167, particularly to improve deep

dyeing and fastness properties.[5]

Conclusion
Disperse Red 167 remains a significant player in the coloration of synthetic textiles, offering a

desirable shade and a solid profile of fastness properties for high-temperature applications.

However, for applications demanding superior sublimation fastness or improved dyeing

reproducibility, a careful evaluation of alternatives is warranted. This guide provides a

foundational comparison to aid in the selection process, emphasizing the importance of

aligning dye properties with specific industrial application requirements. Further testing under

pilot-scale conditions is always recommended to validate performance before full-scale

production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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